Cas no 16414-98-5 (3-Pentanone,1-(diphenylphosphinyl)-4-methyl-1-phenyl-)

• Product Name: 3-Pentanone,1-(diphenylphosphinyl)-4-methyl-1-phenyl-
• CAS No: 16414-98-5
• MF: C₂₄H₂₅O₂P
• MW: 376.427867650986
• CID: 224005
• PubChem ID: 336241
• Update Time: 2025-04-19

3-Pentanone,1-(diphenylphosphinyl)-4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,1-(diphenylphosphinyl)-4-methyl-1-phenyl-
• 1-diphenylphosphoryl-4-methyl-1-phenylpentan-3-one
• 16414-98-5
• NSC-349811
• DTXSID70319712
• NSC349811

• Inchi： 1S/C24H25O2P/c1-19(2)23(25)18-24(20-12-6-3-7-13-20)27(26,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17,19,24H,18H2,1-2H3
• InChI Key： KTYPKSRTNPDOJR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C1C=CC=CC=1)CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 376.15935
• Monoisotopic Mass: 376.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 502.9°C at 760 mmHg
• Flash Point: 257.9°C
• Refractive Index: 1.582
• PSA: 34.14
• LogP: 5.35700